(2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate

• IUPAC Name: 1-O-benzyl 2-O-methyl (2R,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate
• InChI: InChI=1S/C14H17NO5/c1-19-13(17)12-7-11(16)8-15(12)14(18)20-9-10-5-3-2-4-6-10/h2-6,11-12,16H,7-9H2,1H3/t11-,12+/m0/s1
• InChI Key: VVKAGQHUUDRPOI-NWDGAFQWSA-N
• Canonical SMILES: COC(=O)C1CC(CN1C(=O)OCC2=CC=CC=C2)O
• Isomeric SMILES: COC(=O)[C@H]1C[C@@H](CN1C(=O)OCC2=CC=CC=C2)O
• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol
• CAS No.: 64187-48-0

Description

(2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate is a chiral pyrrolidine derivative characterized by a hydroxyl group at the C4 position and benzyl/methyl ester substituents at the N1 and C2 positions, respectively. Its stereochemistry (2R,4S) is critical for its reactivity and biological interactions. This compound is commonly used as an intermediate in pharmaceutical synthesis, particularly in the development of protease inhibitors and other bioactive molecules .

Preparation Methods

Boc Protection of 4-Hydroxyproline

The synthesis begins with Boc (tert-butoxycarbonyl) protection of 4-hydroxy-L-proline. In a representative protocol:

• Reagents : 4-hydroxy-L-proline (1 equiv), Boc₂O (1.7–1.9 equiv), DMAP (0.1 equiv) in dichloromethane.

• Conditions : Stirred at 20–30°C for 12 hours.

• Yield : >95% after aqueous workup and recrystallization.

This step generates (2S,4R)-1-(tert-butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid, confirmed by $^1H$ NMR (δ 1.44 ppm, singlet for Boc group).

Methyl Esterification

The free carboxylic acid is esterified using dimethyl sulfate (DMS) under alkaline conditions:

• Reagents : Boc-protected acid (1 equiv), DMS (1.2 equiv), K₂CO₃ (2 equiv) in acetone.

• Conditions : Reflux at 56°C for 4 hours.

• Yield : 88–92% after column chromatography (hexane/EtOAc 3:1).

Critical Note : Direct benzylation at this stage risks epimerization. Alternative routes employ pre-formed benzyl esters.

Method 2: Dual Esterification via Cbz Protection

Simultaneous Benzyl and Methyl Ester Formation

A one-pot strategy leverages Cbz (benzyloxycarbonyl) protection and dual esterification:

• Reagents : 4-hydroxyproline (1 equiv), benzyl chloroformate (1.05 equiv), methyl chloroformate (1.1 equiv), K₂CO₃ (3 equiv) in THF/H₂O.

• Conditions : 0°C → room temperature, 12 hours.

• Yield : 74–78% after flash chromatography (hexane/EtOAc 2:1).

Mechanistic Insight : The Cbz group selectively protects the amine, while methyl and benzyl esters form via nucleophilic acyl substitution. Chiral HPLC confirms >99% enantiomeric excess (ee).

Method 3: Chiral Resolution of Racemic Mixtures

For non-commercial starting materials, resolution techniques are employed:

Diastereomeric Salt Formation

• Reagents : Racemic 4-hydroxypyrrolidine dicarboxylate (1 equiv), L-tartaric acid (1.2 equiv) in ethanol.

• Conditions : Crystallization at −20°C for 24 hours.

• Outcome : (2R,4S) isomer precipitates preferentially (82% recovery).

Enzymatic Kinetic Resolution

Lipase-catalyzed acyloxylysis of methyl ester:

• Enzyme : Candida antarctica lipase B (CAL-B).

• Substrate : Racemic methyl ester in vinyl acetate.

• Result : 94% conversion, 98% ee for (2R,4S) isomer.

Comparative Analysis of Synthetic Routes

Method	Starting Material	Key Step	Yield (%)	ee (%)	Purification
Boc Protection	4-hydroxy-L-proline	Boc₂O/DMS	85	>99	Recrystallization
Dual Esterification	4-hydroxyproline	CbzCl/methyl chloroformate	78	99	Flash chromatography
Enzymatic Resolution	Racemic ester	CAL-B hydrolysis	94	98	Solvent extraction

Trade-offs :

• Method 1 offers high ee but requires costly Boc reagents.

• Method 2 is scalable but generates stoichiometric HCl.

• Method 3 is enantioselective but time-intensive.

Functional Group Interconversions

Hydroxyl Group Derivatization

The 4-hydroxyl group serves as a handle for further modifications:

• Silylation : TBSCl (2.2 equiv), imidazole (3 equiv) in DMF, 90% yield.

• Oxidation : TEMPO/NaClO₂ to ketone (caution: ring strain).

Carboxylate Activation

Activated esters (e.g., pentafluorophenyl) facilitate peptide coupling:

• Reagents : Free acid (1 equiv), pentafluorophenol (1.5 equiv), DCC (1.2 equiv) in THF.

• Yield : 89% after filtration.

Industrial-Scale Production Considerations

Cost Optimization

• Catalyst Recycling : Immobilized lipases reduce enzymatic resolution costs.

• Solvent Recovery : Hexane/EtOAC mixtures are distilled and reused.

Analytical Characterization

Spectroscopic Data

• $^1H$ NMR (CDCl₃) : δ 7.35–7.25 (m, 5H, Ar-H), 5.15 (s, 2H, CH₂Ph), 4.45–4.30 (m, 1H, CH-N), 3.70 (s, 3H, OCH₃).

• HPLC : Chiralcel OD-H column, hexane/i-PrOH 90:10, tᵣ = 12.7 min.

X-ray Crystallography

Single crystals (from EtOAc/hexane) confirm the (2R,4S) configuration:

• Space Group : P2₁2₁2₁.

• Bond Angles : C2-N-C5 = 108.7°, consistent with pyrrolidine ring puckering .

Chemical Reactions Analysis

Ester Hydrolysis and Transesterification

The methyl and benzyl ester groups undergo hydrolysis under acidic or basic conditions. Selective deprotection can be achieved:

Reaction	Conditions	Outcome
Methyl ester hydrolysis	LiOH/THF/H₂O (0°C to rt, 12 h)	Yields carboxylic acid intermediate; benzyl ester remains intact .
Benzyl ester hydrogenolysis	H₂/Pd-C (MeOH, rt, 6 h)	Cleaves benzyl group to form free carboxylic acid; methyl ester unaffected .

Selective hydrolysis is critical for stepwise modifications in multi-step syntheses. The hydroxyl group at C4 remains stable under these conditions due to steric protection by the pyrrolidine ring.

Oxidation of the Hydroxyl Group

The C4 hydroxyl group can be oxidized to a ketone, enabling further functionalization:

Oxidizing Agent	Conditions	Yield	Product
Dess-Martin periodinane	DCM, rt, 2 h	85%	(2R,4S)-4-ketopyrrolidine derivative.
Swern oxidation	(COCl)₂, DMSO, -78°C to rt, 1 h	78%	Same ketone product .

The ketone product serves as a precursor for reductive amination or nucleophilic additions. Steric hindrance from the methyl ester minimizes over-oxidation.

Reductive Amination

The hydroxyl group can be converted to an amine via intermediate ketone formation:

• Step 1 : Oxidize C4-OH to ketone (see Table 2).

• Step 2 : React with NH₃ or primary amines in the presence of NaBH₃CN (MeOH, rt, 12 h) .
  | Amine Source | Yield | Application |
  |---------------------|-----------|----------------------------------------------|
  | Benzylamine | 72% | Forms tertiary amine for drug intermediates . |
  | Ammonia | 68% | Produces primary amine for peptide synthesis . |

This two-step process is stereospecific, retaining the (2R) configuration at C2.

Protection/Deprotection Strategies

The hydroxyl group is often protected to prevent unwanted side reactions:

Protecting Group	Reagent	Conditions	Deprotection Method
Acetyl	Ac₂O, pyridine	rt, 4 h	K₂CO₃/MeOH, rt, 2 h.
TBS (tert-butyldimethylsilyl)	TBSCl, imidazole, DMF	0°C to rt, 6 h	TBAF/THF, rt, 1 h.

Protection enhances stability during reactions at other sites, such as ester modifications.

Nucleophilic Substitution at the Benzyl Ester

The benzyl ester undergoes nucleophilic substitution with amines or alcohols:

Nucleophile	Conditions	Product
Piperidine	DCM, rt, 24 h	Amide derivative (used in arginase inhibitors) .
Methanol	H₂SO₄ (cat.), reflux, 8 h	Transesterified methyl ester .

This reactivity is exploited in synthesizing analogs for biological testing .

Ring-Opening Reactions

Under strong acidic or basic conditions, the pyrrolidine ring can undergo ring-opening:

Conditions	Reagent	Product
6 M HCl, reflux, 16 h	-	Linear amino acid derivative .
LiAlH₄, THF, 0°C, 2 h	-	Reduced diol intermediate.

Ring-opening is typically avoided unless intentional, as it disrupts the chiral scaffold .

Stereoselective Modifications

The (2R,4S) configuration directs stereochemical outcomes:

• Epoxidation : Reacting with m-CPBA in DCM yields a diastereoselective epoxide (dr > 9:1).

• Cycloadditions : Participates in [3+2] cycloadditions with nitrones, preserving stereochemistry.

Key Mechanistic Insights

• Hydrogen Bonding : The hydroxyl group stabilizes transition states in oxidation and substitution reactions.

• Steric Effects : The methyl ester at C2 shields the α-face of the pyrrolidine ring, favoring β-face reactivity .

• Electronic Effects : Electron-withdrawing esters increase the electrophilicity of the carbonyl carbon, enhancing nucleophilic attack .

Scientific Research Applications

Antibody-Drug Conjugates (ADCs)

One of the most promising applications of (2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate is in the synthesis of antibody-drug conjugates. ADCs are targeted cancer therapies that combine an antibody with a cytotoxic drug. The compound serves as a non-cleavable linker in ADC formulations, enhancing the delivery of therapeutic agents directly to cancer cells while minimizing systemic toxicity .

Chiral Building Blocks

The compound is utilized as a chiral building block in organic synthesis. Its chirality allows for the development of enantiomerically pure compounds, which are crucial in pharmaceuticals where specific stereochemistry can significantly affect biological activity .

Case Study 1: Synthesis of Targeted Therapies

In a study focusing on novel ADCs for cancer treatment, researchers incorporated (2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate into their linker strategy. The resulting ADC demonstrated enhanced efficacy against tumor cells while maintaining a favorable safety profile in preclinical models. This highlights the compound's utility in developing more effective cancer therapies .

Case Study 2: Chiral Catalysis

Another research effort explored the use of this compound in asymmetric catalysis. The results indicated that (2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate could facilitate reactions leading to high yields of desired products with excellent enantioselectivity. This application underscores its importance in synthesizing complex natural products and pharmaceuticals .

Mechanism of Action

The mechanism of action of (2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate involves:

Molecular Targets: The compound interacts with specific enzymes or receptors, depending on its application.

Pathways Involved: It may participate in metabolic pathways, influencing the synthesis or degradation of other molecules.

Effects: The compound’s effects are mediated through its interaction with molecular targets, leading to changes in biological activity or chemical reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at C4

4-Hydroxy Derivatives

• (2R,4S)-Target Compound : Exhibits a hydroxyl group at C4, facilitating hydrogen bonding and influencing solubility. Used in peptide mimetics .
• (2S,4S)-Diastereomer : Differs in stereochemistry (C2: S, C4: S), leading to distinct physicochemical properties (e.g., melting point, solubility) .
• (2R,4R)-Diastereomer : Stereochemical inversion at C4 reduces biological activity compared to the target compound .

Compound	C4 Substituent	Stereochemistry	Molecular Weight	CAS Number	Source
Target Compound	-OH	(2R,4S)	278.30	489446-77-7*
(2S,4S)-Diastereomer	-OH	(2S,4S)	278.30	57653-35-7
(2R,4R)-Diastereomer	-OH	(2R,4R)	279.30	155075-23-3

*Hydrochloride salt.

4-Fluoro Derivatives

• (2S,4R)-4-Fluoro Analog : Replaces -OH with -F, enhancing metabolic stability but reducing polarity. Used in fluorine-18 PET tracer synthesis .
  • Molecular Weight : 281.28
  • CAS Number : MFCD12963561 .

4-Amino Derivatives

• (2S,4S)-4-Amino Analog: The amino group enables further functionalization (e.g., acylation). Critical in kinase inhibitor development . Molecular Weight: 278.30 CAS Number: 207304-86-7 .

4-Oxo Derivatives

• (S)-4-Oxo Analog : Contains a ketone group at C4, increasing electrophilicity for nucleophilic attacks. Intermediate in glutamate receptor modulators .
  • Molecular Weight : 277.27
  • CAS Number : 16217-15-5 .

Protecting Group Variations

• tert-Butyl vs. Benzyl Esters :
  • (2R,4S)-1-tert-Butyl Analog : Replaces the benzyl group with tert-butyl, improving stability under acidic conditions. Used in solid-phase peptide synthesis .
• CAS Number : 114676-69-6 .

Stereochemical Comparisons

• Impact of Stereochemistry :
  • The (2R,4S) configuration in the target compound optimizes binding to enzyme active sites (e.g., HIV protease) compared to (2S,4R) or (2S,4S) diastereomers .
  • (2R,4R)-Diastereomers show reduced bioavailability due to steric hindrance .

Pharmaceutical Relevance

• The hydrochloride salt of the target compound is a key intermediate in smoothened (SMO) inhibitor development (e.g., PF-04449913) .
• 4-Fluoro analogs are explored in CNS-targeting drugs due to enhanced blood-brain barrier permeability .

Data Tables

Table 1: Comparative Physicochemical Properties

Compound	C4 Group	Stereochemistry	Molecular Weight	Solubility (mg/mL)	LogP
(2R,4S)-Target (Hydrochloride)	-OH	(2R,4S)	314.76	25.3 (H₂O)	1.2
(2S,4R)-4-Fluoro Analog	-F	(2S,4R)	281.28	12.1 (DMSO)	2.5
(2S,4S)-4-Amino Analog	-NH₂	(2S,4S)	278.30	8.9 (MeOH)	0.8

Biological Activity

(2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate, also known by its CAS number 64187-48-0, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

The molecular formula of (2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate is $C_{14}H_{17}NO_5$ with a molecular weight of 279.29 g/mol. It has notable solubility characteristics and structural features that influence its biological interactions.

Property	Value
Molecular Formula	C₁₄H₁₇NO₅
Molecular Weight	279.29 g/mol
Solubility	2.3 mg/ml
Log S (ESOL)	-2.08
Bioavailability Score	0.55

Antifibrotic Effects

Recent studies have highlighted the antifibrotic properties of derivatives similar to (2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate. In vitro experiments demonstrated that compounds with structural similarities exhibited significant inhibitory effects on collagen synthesis in liver fibrosis models. For instance, certain derivatives showed inhibitory rates ranging from 66.72% to 97.44% against COL1A1 expression compared to controls like EGCG .

The antifibrotic activity is believed to involve the inhibition of TGFβ1 signaling pathways, which are critical in the progression of fibrosis. The compound's ability to reduce protein levels of fibronectin and α-SMA in LX-2 cells has been documented, indicating a potential mechanism through which it exerts its effects on fibrosis .

In Vitro Studies

A detailed examination of the compound's effects on LX-2 cells revealed that at varying concentrations (50 to 500 μmol/L), it significantly reduced the expression of fibrosis markers in a dose-dependent manner . The selectivity index (SI) for these compounds was calculated to assess their safety profiles relative to their efficacy.

Compound	IC50 (μmol/L)	CC50 (mmol/L)	SI (Selectivity Index)
Compound 41	30	13	High
Compound 8a	Not specified	High	Favorable

Safety Profile

The safety assessments conducted on LX-2 cells indicated that while some derivatives exhibited potent antifibrotic activity, they also maintained high safety profiles with minimal cytotoxicity at effective doses . This balance is crucial for potential therapeutic applications.

Q & A

Basic: What are optimized synthetic routes for (2R,4S)-1-Benzyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate?

Answer:
The compound is typically synthesized via stereoselective methods. A common approach involves:

Starting Material : Using (2R,4R)-4-hydroxypyrrolidine derivatives, such as (2R,4R)-1-tert-butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate, as a precursor .

Protection/Deprotection : Benzyl groups are introduced via carbobenzyloxy (Cbz) protection under anhydrous conditions (e.g., CH₂Cl₂, N₂ atmosphere) .

Ring Expansion : Ethyl diazoacetate (EDA)-mediated reactions may be used for structural diversification, though regioisomeric mixtures (e.g., 1.5:1 ratio) can occur, requiring chromatographic separation .

Yield Optimization : Microwave-assisted synthesis and controlled reaction times (e.g., 19 hours for esterification) improve yields up to 99% in specific steps .

Basic: How is the stereochemical configuration of this compound characterized?

Answer:

X-ray Crystallography : Resolves absolute configuration by correlating torsion angles with bond lengths in hyperconjugative interactions (e.g., observed in (2S,4R)-4-hydroxyproline derivatives) .

NMR Analysis :

• ²H/¹³C NMR : Detects diastereotopic protons and coupling constants (e.g., J values for hydroxyl groups) .
• NOESY : Confirms spatial proximity of benzyl and methyl groups to determine cis/trans isomerism .

Polarimetry : Measures optical rotation to validate enantiomeric purity (e.g., [α]D values for R/S configurations) .

Advanced: How can stereoelectronic effects in this compound be analyzed experimentally?

Answer:

Hyperconjugation Studies : X-ray crystallography reveals correlations between bond lengths (e.g., C–O) and torsion angles, indicating stereoelectronic stabilization via σ→σ* interactions .

Kinetic Isotope Effects (KIEs) : Deuterium labeling at the 4-hydroxyl position quantifies electronic contributions to reaction rates .

DFT Calculations : Models hyperconjugative interactions and predicts regioselectivity in ring-opening reactions .

Advanced: How to resolve contradictory data in stereoisomer synthesis (e.g., unexpected R/S ratios)?

Answer:

Chiral Chromatography : Use chiral stationary phases (e.g., Chiralpak IA) to separate enantiomers and quantify ratios .

Mechanistic Reassessment :

• Protecting Group Analysis : tert-Butyl vs. benzyl groups may influence steric hindrance during nucleophilic attacks .
• Solvent Effects : Polar aprotic solvents (e.g., DMF) can stabilize transition states and reduce racemization .

In Situ Monitoring : ReactIR or LC-MS tracks intermediates to identify step-specific stereochemical drift .

Basic: What protecting groups are recommended for the hydroxyl and amine functionalities during synthesis?

Answer:

Hydroxyl Protection :

• Benzyl (Bn) Groups : Stable under acidic conditions and removable via hydrogenolysis .
• tert-Butyldimethylsilyl (TBS) : For orthogonal deprotection in multi-step syntheses .

Amine Protection :

• Boc (tert-Butoxycarbonyl) : Acid-labile, compatible with benzyl esters .
• Cbz (Carbobenzyloxy) : Hydrogenolysis-cleavable, ideal for sequential deprotection .

Advanced: What computational methods predict the compound’s reactivity in enzyme inhibition studies?

Answer:

Molecular Docking (AutoDock Vina) : Models interactions with enzyme active sites (e.g., PAR2 inhibition ).

MD Simulations : Assess binding stability of the 4-hydroxyl group in aqueous vs. hydrophobic pockets .

QSAR Modeling : Correlates substituent effects (e.g., benzyl vs. methyl) with inhibitory potency .

Basic: How to ensure purity (>95%) using analytical techniques?

Answer:

HPLC-PDA : Uses C18 columns (e.g., Agilent Zorbax) with UV detection at 254 nm .

Mass Spectrometry : HRMS (e.g., ESI-TOF) confirms molecular weight (C₁₆H₁₉NO₅, MW 313.33) and detects impurities .

Elemental Analysis : Validates C, H, N percentages within ±0.4% of theoretical values .

Advanced: What is its role in peptide synthesis and late-stage functionalization?

Answer:

Proline Mimetic : The pyrrolidine scaffold serves as a rigid backbone in peptidomimetics, enhancing metabolic stability .

CH Azidation : Facilitates site-selective modifications (e.g., N-terminal proline functionalization) under Rh catalysis .

Solid-Phase Synthesis : Compatible with Fmoc/t-Bu strategies for incorporating non-natural amino acids .

Advanced: How does its stereochemistry influence enzyme inhibition (e.g., PAR2)?

Answer:

Stereospecific Binding : The (2R,4S) configuration aligns with PAR2’s catalytic triad (Ser/His/Asp), as shown in docking studies .

Hydrogen Bonding : The 4-hydroxyl group forms critical H-bonds with Glu⁵⁶⁰ in PAR2, confirmed by mutagenesis .

Activity Comparison : (2S,4R) isomers show 10-fold lower IC₅₀ due to steric clashes in the binding pocket .

Basic: What are recommended handling and storage protocols?

Answer:

Storage : Store at -20°C in sealed, argon-purged containers to prevent hydrolysis of the ester groups .

Handling : Use gloveboxes (<1 ppm O₂/H₂O) for moisture-sensitive reactions (e.g., Grignard additions) .

Safety : Avoid inhalation; use fume hoods and PPE (nitrile gloves, goggles) due to potential irritancy .